Cas no 919741-65-4 (5-(aminomethyl)-2-phenyl-2,3-dihydro-1H-pyrazol-3-one)

• Product Name: 5-(aminomethyl)-2-phenyl-2,3-dihydro-1H-pyrazol-3-one
• CAS No: 919741-65-4
• MF: C₁₀H₁₃Cl₂N₃O
• MW: 262.135720014572
• MDL: MFCD08741854
• CID: 3142494
• PubChem ID: 16416077
• Update Time: 2025-08-04

5-(aminomethyl)-2-phenyl-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• 5-(aminomethyl)-2-phenyl-2,3-dihydro-1H-pyrazol-3-one
• AKOS016394886
• 919741-65-4
• 5-(aminomethyl)-2-phenyl-1H-pyrazol-3-one;dihydrochloride
• MFCD09790129
• 5-(aminomethyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one dihydrochloride
• 5-(Aminomethyl)-2-phenyl-1H-pyrazol-3(2H)-one dihydrochloride
• 1052552-99-4

• MDL： MFCD08741854
• Inchi： 1S/C10H11N3O.2ClH/c11-7-8-6-10(14)13(12-8)9-4-2-1-3-5-9;;/h1-6,12H,7,11H2;2*1H
• InChI Key： OLBWWERRVKULCO-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C=C(CN)NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 261.0435674Da
• Monoisotopic Mass: 261.0435674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-(aminomethyl)-2-phenyl-2,3-dihydro-1H-pyrazol-3-one

5-(Aminomethyl)-2-phenyl-2,3-dihydro-1H-pyrazol-3-one: A Comprehensive Overview

The compound 5-(aminomethyl)-2-phenyl-2,3-dihydro-1H-pyrazol-3-one, identified by the CAS number 919741-65-4, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolones, which are known for their versatile applications in drug discovery and material science. The structure of this compound is characterized by a pyrazolone ring system with a phenyl group attached at the 2-position and an aminomethyl group at the 5-position, making it a unique derivative with distinct chemical properties.

Recent studies have highlighted the importance of pyrazolone derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The 5-(aminomethyl)-2-phenyl substitution pattern in this compound has been shown to enhance its pharmacokinetic properties, making it a promising candidate for drug development. Researchers have explored its potential as an anti-inflammatory agent, where the aminomethyl group plays a crucial role in modulating the compound's activity.

The synthesis of 5-(aminomethyl)-2-phenyl derivatives has been optimized through various methodologies, including microwave-assisted synthesis and catalytic processes. These advancements have not only improved the yield but also reduced the reaction time, making large-scale production more feasible. The use of green chemistry principles in synthesizing this compound has also been reported, aligning with the global trend toward sustainable chemical processes.

In terms of applications, this compound has shown potential in the field of material science as well. Its ability to form stable complexes with metal ions has been exploited in designing new materials for sensors and catalysts. Recent research has demonstrated its effectiveness as a ligand in creating metalloporphyrins, which are used in various industrial applications due to their excellent catalytic properties.

The pharmacological activity of 5-(aminomethyl)-2-phenyl derivatives has been extensively studied, particularly in the context of neurodegenerative diseases. Preclinical studies suggest that this compound may exhibit neuroprotective effects by modulating key pathways involved in oxidative stress and inflammation. These findings underscore its potential as a lead molecule for developing therapeutic agents targeting conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, the compound's structural versatility allows for further functionalization, enabling researchers to explore its applications in other therapeutic areas. For instance, modifications to the phenyl group or the aminomethyl substituent could potentially enhance its bioavailability or target specificity, opening new avenues for drug design.

In conclusion, 5-(aminomethyl)-2-phenyl-2,3-dihydro-1H-pyrazol-3-one (CAS No: 919741-65-) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.